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Compound of Interest

Compound Name: L-Asparagine-4-13C monohydrate

Cat. No.: B1602389 Get Quote

This technical guide provides a comprehensive overview of the structure, properties, and

analysis of L-Asparagine-4-¹³C monohydrate, a stable isotope-labeled version of the non-

essential amino acid L-asparagine. This document is intended for researchers, scientists, and

drug development professionals utilizing isotopically labeled compounds in their studies.

Chemical Structure and Properties
L-Asparagine-4-¹³C monohydrate is an isotopologue of L-asparagine where the carbon atom of

the amide group (C4) is replaced with its stable isotope, ¹³C. This specific labeling allows for

the tracing of the amide group in various biochemical and metabolic studies without introducing

radioactive elements.

Molecular Structure:

Caption: Molecular structure of L-Asparagine-4-¹³C monohydrate.

Physicochemical Properties:
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Property Value Reference

CAS Number 286437-12-5 [1][2][3][4]

Molecular Formula C₃¹³CH₁₀N₂O₄ [2]

Molecular Weight 151.13 g/mol [1][2]

Isotopic Purity ≥99 atom % ¹³C [1]

Melting Point 233-235 °C (decomposes) [3]

Appearance White solid

Optical Activity
[α]25/D +31.5° (c = 1 in 1 M

HCl)

Spectroscopic and Crystallographic Data
While specific experimental data for L-Asparagine-4-¹³C monohydrate is not readily available in

the public domain, the following tables provide data for unlabeled L-asparagine monohydrate

as a reference. The expected differences for the labeled compound are noted.

¹³C NMR Spectral Data (Reference: Unlabeled L-Asparagine)

Solvent: D₂O

Carbon Atom Chemical Shift (ppm)
Expected Change for 4-¹³C
Labeling

C1 (Carboxyl) ~176.2 Minimal

C2 (α-carbon) ~54.0 Minimal

C3 (β-carbon) ~37.3 Minimal

C4 (Amide Carbonyl) ~177.2

Significant signal

enhancement; potential for

observing one-bond ¹³C-¹³C

coupling if other carbons were

labeled.
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Mass Spectrometry Data (Reference: Unlabeled L-Asparagine)

Ionization Method: Electron Ionization (EI)

m/z
Relative Intensity
(%)

Putative Fragment
Expected m/z for 4-
¹³C Labeled

132 < 5 [M]⁺ 133

88 100 [M - CONH₂]⁺ 88

74 80 [H₂N=CH-COOH]⁺ 74

44 95 [CONH₂]⁺ 45

X-ray Crystallography Data (Reference: Unlabeled L-Asparagine Monohydrate)

Parameter Value Reference

Crystal System Orthorhombic [5][6]

Space Group P2₁2₁2₁ [6]

a 5.593 Å [7]

b 9.827 Å [7]

c 11.808 Å [7]

α, β, γ 90° [7]

Volume 649 Å³ [7]

Note: The introduction of a single ¹³C atom is not expected to significantly alter the crystal

packing or unit cell parameters.

Experimental Protocols
Proposed Synthesis of L-Asparagine-4-¹³C Monohydrate
A plausible synthetic route for L-Asparagine-4-¹³C monohydrate involves the amidation of a

protected L-aspartic acid derivative using a ¹³C-labeled source for the amide group.
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Workflow for Synthesis:
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Start with L-Aspartic acid

Protect α-carboxyl and amino groups

Activate β-carboxyl group

Amidation with ¹³C-labeled ammonia or cyanide

Deprotect the α-carboxyl and amino groups

Purify by recrystallization

Characterize the final product
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L-Asparagine-4-¹³C

Asparaginase Protein Synthesis

L-Aspartate ¹³C-Ammonia (hypothetical intermediate)

Hydrolysis

Transamination

TCA Cycle

Oxaloacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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